Cas no 682804-44-0 (3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid)

• Product name: 3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
• CAS No: 682804-44-0
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 878563
• PubChem ID: 43167137

3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
• 3-Amino-3-(2,4,6-trimethoxy-phenyl)-propionic acid
• DTXSID30655663
• 682804-44-0
• AKOS009377673
• MFCD03002527
• 3-AMINO-3-(2,4,6-TRIMETHOXY-PHENYL)-PROPIONICACID

• MDL： MFCD03002527
• Inchi： InChI=1S/C12H17NO5/c1-16-7-4-9(17-2)12(10(5-7)18-3)8(13)6-11(14)15/h4-5,8H,6,13H2,1-3H3,(H,14,15)
• InChI Key： SLGONOCYZIRARZ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C(CC(=O)O)N)C(=C1)OC)OC

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų
• XLogP3: -2.1